6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate

• IUPAC Name: (6-ethyl-4-methyl-2-oxochromen-7-yl) 3-[(4-methylphenyl)sulfonylamino]propanoate
• InChI: InChI=1S/C22H23NO6S/c1-4-16-12-18-15(3)11-22(25)29-20(18)13-19(16)28-21(24)9-10-23-30(26,27)17-7-5-14(2)6-8-17/h5-8,11-13,23H,4,9-10H2,1-3H3
• InChI Key: ZLBMFFFPTKKCHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OC(=O)CCNS(=O)(=O)C3=CC=C(C=C3)C)OC(=O)C=C2C
• Molecular Formula: C22H23NO6S
• Molecular Weight: 429.5 g/mol

Description

The compound 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate is a coumarin derivative featuring a sulfonamide-linked β-alaninate ester. Its molecular formula is C₂₆H₂₅NO₆S (average mass: 479.54 g/mol; monoisotopic mass: 479.1403 g/mol). The structure comprises:

• A 6-ethyl-4-methyl-2-oxo-2H-chromene core.
• A 4-methylphenylsulfonyl (tosyl) group attached via a β-alaninate ester at position 6.

This compound shares structural motifs with bioactive coumarins, which are known for anticoagulant, antimicrobial, and antitumor properties. The tosyl group enhances stability and modulates solubility, while the ethyl and methyl substituents influence steric and electronic interactions .

Biological Activity

The compound 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate is a synthetic derivative belonging to the chromone class, which is known for its diverse biological activities. This article aims to delve into the biological activity of this compound, exploring its potential pharmacological applications, synthesis methods, and related case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{29}N_{1}O_{6}S$ with a molecular weight of approximately 471.57 g/mol. It features a chromenone core, a sulfonamide side chain, and a beta-alanine moiety. The unique combination of these structural elements is believed to enhance its biological activity compared to simpler derivatives.

Property	Value
Molecular Formula	C25H29NO6S
Molecular Weight	471.57 g/mol
InChI Key	ORQFFYAQRNSDIF-UHFFFAOYSA-N

Synthesis Methods

The synthesis of this compound typically involves the reaction of a chromenone derivative with beta-alanine and a sulfonylating agent. Various conditions such as solvent choice and temperature can be optimized to improve yield and purity.

Biological Activity

Compounds with a chromone structure are known for exhibiting significant biological activities, including:

• Antimicrobial Activity : Similar compounds have demonstrated antibacterial properties against various strains, including Staphylococcus aureus and Escherichia coli.
• Antioxidant Properties : Chromones are often studied for their ability to scavenge free radicals, which can contribute to their protective effects in biological systems.
• Anticancer Potential : Research indicates that chromones may inhibit cancer cell proliferation through various mechanisms.

Comparative Analysis with Related Compounds

To better understand the potential activity of 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate, it is useful to compare it with structurally similar compounds.

Compound Name	Structure Features	Biological Activity
7-Hydroxycoumarin	Hydroxy group at position 7	Anticoagulant properties
Coumarin	Basic coumarin structure	Antifungal and antibacterial
3-Chloro-4-methylcoumarin	Chlorine substitution	Anticancer activity

Scientific Research Applications

Antibacterial Properties

Research indicates that compounds derived from coumarin have significant antibacterial activities. For instance, studies have shown that derivatives similar to 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl exhibit moderate to excellent antibacterial effects against various Gram-positive and Gram-negative bacteria. The mechanism often involves disrupting bacterial cell wall synthesis or function, making them potential candidates for developing new antibiotics .

Antioxidant Activity

Coumarins are known for their antioxidant properties, which help in scavenging free radicals and reducing oxidative stress. This activity is crucial in preventing cellular damage associated with chronic diseases such as cancer and cardiovascular disorders. The specific derivative may enhance these effects due to the presence of the sulfonamide group, which can improve solubility and bioavailability .

Anticancer Potential

Emerging evidence suggests that coumarin derivatives can exhibit anticancer properties. They may induce apoptosis in cancer cells through various pathways, including the modulation of signaling pathways involved in cell proliferation and survival. The specific structure of 6-ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-beta-alaninate could enhance its efficacy against certain cancer types .

Synthetic Methodologies

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors such as ethyl acetoacetate and substituted phenols. The following table summarizes common synthetic routes:

Step	Reaction Type	Reagents	Conditions	Yield
1	Condensation	Ethyl acetoacetate + 4-methylphenol	Acidic medium	Moderate
2	Sulfonation	Sulfonyl chloride + amine derivative	Basic medium	High
3	Coupling	Coumarin derivative + beta-alanine	Heat/solvent	Variable

Case Studies

• Antibacterial Evaluation : A study evaluated several coumarin derivatives, including those similar to the target compound, against a panel of bacterial strains. Results indicated that modifications at the sulfonamide position significantly enhanced antibacterial activity .
• Antioxidant Studies : In vitro assays demonstrated that derivatives exhibited high radical scavenging activity, suggesting their potential as therapeutic agents in oxidative stress-related diseases .
• Anticancer Research : Preclinical studies on cell lines showed promising results for coumarin derivatives in inhibiting tumor growth, warranting further investigation into their mechanisms of action .

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table summarizes key structural analogs and their substituents:

Compound Name	R₁ (Position 4)	R₂ (Position 6)	R₃ (Position 7)	Molecular Formula
6-Ethyl-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-β-alaninate	Methyl	Ethyl	N-[(4-methylphenyl)sulfonyl]-β-alaninate	C₂₆H₂₅NO₆S
7-Methyl-2-oxo-4-phenyl-2H-chromen-5-yl N-[(4-methylphenyl)sulfonyl]-β-alaninate	Phenyl	-	N-[(4-methylphenyl)sulfonyl]-β-alaninate	C₂₆H₂₃NO₆S
3,6-Dichloro-4-methyl-2-oxo-2H-chromen-7-yl N-[(4-methylphenyl)sulfonyl]-β-alaninate	Methyl	Chlorine	N-[(4-methylphenyl)sulfonyl]-β-alaninate	C₂₄H₂₁Cl₂NO₆S

Key Observations :

Substituent Effects on Bioactivity: The ethyl group at position 6 in the target compound may enhance lipophilicity compared to the unsubstituted phenyl analog . This could improve membrane permeability in biological systems.

Crystallographic and Conformational Differences :

• Analogs with bulky substituents (e.g., phenyl at position 4 in ) exhibit significant dihedral angles (~56°) between aromatic planes, influencing crystal packing via C–H⋯N and π–π interactions . The ethyl group in the target compound may reduce steric hindrance, favoring tighter packing.

Sulfonamide Role :

• The 4-methylphenylsulfonyl group is conserved across analogs. This moiety stabilizes the molecule through sulfonamide hydrogen bonding and enhances resistance to metabolic degradation .

Computational and Crystallographic Tools

• SHELX Software : Widely used for refining crystal structures of similar compounds, ensuring accurate determination of unit cell parameters and hydrogen-bonding networks .
• ORTEP-3/WinGX : Critical for visualizing anisotropic displacement ellipsoids and molecular conformations, particularly for comparing dihedral angles and packing motifs .

Q & A

Q. How can researchers integrate omics data to elucidate the compound’s systemic effects?

• Methodological Answer : Perform multi-omics integration (transcriptomics, proteomics, metabolomics) using pathway enrichment tools (e.g., KEGG, Reactome). Cluster differentially expressed genes/proteins linked to sulfonamide metabolism and chromene-derived metabolites. Validate via CRISPR-Cas9 gene editing or siRNA knockdowns, referencing ’s approach to inhibitor validation .